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Abstract

Oxetan-3-ylhydrazine dihydrochloride, identified by CAS number 1374652-22-8, is a
heterocyclic organic compound. This technical guide synthesizes the available information on
its properties and commercial availability. Despite a thorough review of scientific literature and
patent databases, detailed experimental protocols, in-depth biological activity data, and specific
signaling pathway information for this particular compound are not extensively documented in
publicly accessible sources. The available data, primarily from chemical suppliers,
characterizes it as a chemical building block for potential use in synthetic and medicinal
chemistry. This guide presents the compiled physicochemical properties and commercial
availability and provides a general context for the utility of the oxetane motif in drug discovery.

Core Properties of Oxetan-3-ylhydrazine
dihydrochloride

The fundamental physicochemical properties of Oxetan-3-ylhydrazine dihydrochloride are
summarized below. This information is primarily aggregated from chemical supplier catalogs.
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Property Value Source

CAS Number 1374652-22-8 Multiple Suppliers

) Oxetan-3-ylhydrazine . )
Chemical Name ) ) Multiple Suppliers
dihydrochloride

Molecular Formula C3H10CI2N20 Multiple Suppliers
Molecular Weight 161.03 g/mol Multiple Suppliers
SMILES NNC1COCL1.[H]CL[H]CI Multiple Suppliers
) Solid (form may vary by
Physical Appearance ) General
supplier)
Typically >95% (as offered b
Purity P ) Y ( Y Multiple Suppliers
suppliers)

Note: For precise, lot-specific data, it is recommended to consult the Certificate of Analysis
(CoA) from the respective supplier.

Spectroscopic and Analytical Data

While specific experimental protocols and raw data are not publicly available, several suppliers
indicate the availability of analytical data for Oxetan-3-ylhydrazine dihydrochloride upon
request. This typically includes:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR data would be crucial
for confirming the chemical structure and assessing purity.

e High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the
compound.

 Liquid Chromatography-Mass Spectrometry (LC-MS): Provides information on both the purity
and the mass of the compound, confirming its molecular weight.

Researchers are advised to request this data directly from their chosen supplier to ensure the
quality and identity of the material for their experiments.
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Synthesis and Experimental Protocols

A detailed, peer-reviewed synthesis protocol for Oxetan-3-ylhydrazine dihydrochloride is not
readily available in the scientific literature. However, based on the structure, a plausible
synthetic route could involve the reaction of oxetan-3-one with a hydrazine source, followed by
salt formation with hydrochloric acid.

A generalized, hypothetical workflow for the synthesis and purification is presented below. This
is an illustrative example and has not been experimentally validated from public sources.

Hypothetical synthetic workflow for Oxetan-3-ylhydrazine dihydrochloride.

Biological Activity and Signaling Pathways

As of the date of this guide, there are no specific studies in the public domain that detail the
biological activity, mechanism of action, or associated signaling pathways for Oxetan-3-
ylhydrazine dihydrochloride.

However, the oxetane motif is of significant interest in drug discovery. It is often incorporated
into molecules to improve their physicochemical properties. The diagram below illustrates the
general rationale for using oxetane-containing building blocks in drug design.
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Drug Discovery Rationale
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Rationale for incorporating oxetane building blocks in drug discovery.

Availability

Oxetan-3-ylhydrazine dihydrochloride is commercially available from a variety of chemical
suppliers. These vendors typically offer the compound in research quantities, ranging from
milligrams to grams. For larger quantities, inquiries for custom synthesis or bulk orders may be
necessary.

Key Supplier Information:
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Supplier Type Availability Notes

) Readily available in small Purity and lead times may
Research Chemical Catalogs N
quantities vary.

_ ) May offer more extensive
) ) Available upon request in )
Custom Synthesis Providers analytical data and
larger scales )
documentation.

It is recommended to contact suppliers directly to obtain current pricing, availability, and lead
times.

Safety and Handling

Safety data sheets (SDS) provided by suppliers indicate that Oxetan-3-ylhydrazine
dihydrochloride should be handled with care. Standard laboratory safety protocols, including
the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat,
are essential. Work should be conducted in a well-ventilated area or a fume hood. For detailed
handling and disposal information, always refer to the SDS provided by the supplier.

Conclusion

Oxetan-3-ylhydrazine dihydrochloride (CAS 1374652-22-8) is a commercially available
chemical building block. While its fundamental physicochemical properties are documented by
suppliers, there is a notable absence of in-depth, publicly available research on its specific
synthesis, experimental applications, and biological activity. The value of this compound
currently lies in its potential for use in medicinal chemistry and drug discovery as a scaffold or
modifier to enhance the properties of more complex molecules, leveraging the known benefits
of the oxetane moiety. Researchers interested in this compound will need to rely on supplier-
provided data for initial characterization and will likely need to conduct their own extensive
studies to explore its potential applications.

 To cite this document: BenchChem. [In-depth Technical Guide: Oxetan-3-ylhydrazine
dihydrochloride (CAS 1374652-22-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b578746#cas-number-1374652-22-8-properties-and-
availability]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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